Cas no 2034633-71-9 (N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide)

N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide is a synthetic organic compound featuring a pyrimidine core functionalized with a methoxy group at the 6-position and a carboxamide linkage to a 2-chlorobenzyl substituent. This structure confers potential utility in agrochemical and pharmaceutical research, particularly as an intermediate or active moiety in the development of biologically active molecules. The chlorophenyl and methoxypyrimidine groups may enhance binding affinity in target interactions, while the carboxamide bridge improves stability and solubility. Its well-defined chemical properties make it suitable for applications requiring precise molecular modifications, such as structure-activity relationship studies or scaffold optimization in medicinal chemistry.

N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide structure

2034633-71-9 structure

Product Name:N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide

CAS No:2034633-71-9

MF:C₁₃H₁₂ClN₃O₂

MW:277.706281661987

CID:5354577

Update Time:2025-10-21

N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-chlorobenzyl)-6-methoxypyrimidine-4-carboxamide
- N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide
- Inchi： 1S/C13H12ClN3O2/c1-19-12-6-11(16-8-17-12)13(18)15-7-9-4-2-3-5-10(9)14/h2-6,8H,7H2,1H3,(H,15,18)
- InChI Key： HPHVPWHLIDAMPA-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1CNC(C1C=C(N=CN=1)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 304
XLogP3: 2.2
Topological Polar Surface Area: 64.099

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6494-0480-2μmol	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9		2μmol	$85.5	2023-09-08
Life Chemicals	F6494-0480-5μmol	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9	90%+	5μl	$94.5	2023-04-24
Life Chemicals	F6494-0480-1mg	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9		1mg	$81.0	2023-09-08
Life Chemicals	F6494-0480-2mg	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9		2mg	$88.5	2023-09-08
Life Chemicals	F6494-0480-3mg	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9	90%+	3mg	$94.5	2023-04-24
Life Chemicals	F6494-0480-4mg	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9	90%+	4mg	$99.0	2023-04-24
Life Chemicals	F6494-0480-5mg	N-[(2-chlorophenyl)methyl]-6-methoxypyrimidine-4-carboxamide	2034633-71-9	90%+	5mg	$103.5	2023-04-24